Cas no 109058-04-0 (3-(2-oxopropylidene)inden-1-one)
109058-04-0 structure
Product Name:3-(2-oxopropylidene)inden-1-one
CAS No:109058-04-0
MF:C12H10O2
MW:186.206603527069
CID:1190601
PubChem ID:71334808
Update Time:2025-04-20
3-(2-oxopropylidene)inden-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-(2-oxopropylidene)inden-1-one
- DTXSID60762879
- 109058-04-0
- 3-(2-Oxopropylidene)-2,3-dihydro-1H-inden-1-one
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- Inchi: 1S/C12H10O2/c1-8(13)6-9-7-12(14)11-5-3-2-4-10(9)11/h2-6H,7H2,1H3
- InChI Key: ONFJNWINPYLMPM-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(=CC(C)=O)C1
Computed Properties
- Exact Mass: 186.068079557g/mol
- Monoisotopic Mass: 186.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 34.1Ų
3-(2-oxopropylidene)inden-1-one Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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